Cas no 71311-87-0 (3-Chloro-4-(2-naphthyloxy)aniline)

3-Chloro-4-(2-naphthyloxy)aniline is a specialized aromatic amine derivative featuring a chloro-substituted aniline core linked to a 2-naphthyloxy group. This structural configuration imparts unique reactivity, making it valuable as an intermediate in the synthesis of dyes, pharmaceuticals, and advanced organic materials. The chloro and naphthyloxy substituents enhance its utility in cross-coupling reactions and as a building block for heterocyclic compounds. Its well-defined molecular structure ensures consistent performance in applications requiring precise functionalization. The compound is typically handled under controlled conditions due to its amine functionality, and its purity is critical for high-yield synthetic processes. Suitable for research and industrial use in fine chemical production.
3-Chloro-4-(2-naphthyloxy)aniline structure
71311-87-0 structure
Product Name:3-Chloro-4-(2-naphthyloxy)aniline
CAS No:71311-87-0
MF:C16H12ClNO
MW:269.725583076477
MDL:MFCD00437172
CID:545724
PubChem ID:3451280
Update Time:2025-06-07

3-Chloro-4-(2-naphthyloxy)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-(2-naphthalenyloxy)-
    • 3-chloro-4-naphthalen-2-yloxyaniline
    • 3-chloro-4-(naphthalen-2-yloxy)aniline
    • Oprea1_847922
    • 71311-87-0
    • AKOS000318163
    • CS-0270497
    • LS-02056
    • 3-chloro-4-(2-naphthyloxy)aniline
    • EN300-7386562
    • SCHEMBL1913888
    • DTXSID00392598
    • PHDLWURXDMFZON-UHFFFAOYSA-N
    • 3-Chloro-4-(2-naphthyloxy)aniline
    • MDL: MFCD00437172
    • Inchi: 1S/C16H12ClNO/c17-15-10-13(18)6-8-16(15)19-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,18H2
    • InChI Key: PHDLWURXDMFZON-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1=CC=C2C=CC=CC2=C1)N

Computed Properties

  • Exact Mass: 269.06086
  • Monoisotopic Mass: 269.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

3-Chloro-4-(2-naphthyloxy)aniline Pricemore >>

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